Cas no 1804686-60-9 (5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid)

• Product Name: 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid
• CAS No: 1804686-60-9
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4810674
• Update Time: 2025-06-07

5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-6(9)3-4(7(13)14)11-1-2(10)5(3)12(15)16/h1,6H,10H2,(H,13,14)
• InChI Key： IPDLAOABEZUBTA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C=1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1
• Topological Polar Surface Area: 122

Additional information on 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1804686-60-9): A Comprehensive Overview

5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1804686-60-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid.

The molecular structure of 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid is particularly noteworthy. It consists of a pyridine ring with an amino group at the 5-position, a difluoromethyl group at the 3-position, and a nitro group at the 4-position. The carboxylic acid moiety is attached to the 2-position of the pyridine ring. This arrangement of functional groups imparts unique chemical and physical properties to the compound, making it an interesting subject for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the difluoromethyl group in 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid is particularly significant in this context. Fluorination can enhance the lipophilicity and bioavailability of a molecule, which are crucial factors in drug design.

The synthesis of 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has been reported using various methodologies. One common approach involves the reaction of a suitable pyridine derivative with a difluoromethylating agent, followed by nitration and carboxylation steps. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for this compound.

In terms of biological activity, 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has shown promising results in preliminary studies. It has been evaluated for its potential as an inhibitor of various enzymes and receptors, with particular focus on its anti-inflammatory and anti-cancer properties. For instance, some studies have demonstrated that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Additionally, 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has been investigated for its ability to modulate signaling pathways involved in cancer progression. Preliminary data suggest that it can interfere with specific kinases and transcription factors, thereby inhibiting tumor growth and metastasis. These findings open up new avenues for the development of targeted therapies against various types of cancer.

The pharmacokinetic profile of 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid is another important aspect to consider. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's lipophilicity and stability contribute to its good oral bioavailability and extended half-life, which are desirable attributes for a potential drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid. Early-phase trials have demonstrated promising results, with patients showing good tolerance to the compound and significant improvements in disease symptoms. These findings provide a strong foundation for advancing this compound through later stages of clinical development.

In conclusion, 5-Amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1804686-60-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.